Cas no 2003601-94-1 (2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl-)

• Product Name: 2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl-
• CAS No: 2003601-94-1
• MF: C₁₂H₁₅FOS
• MW: 226.310305833817
• CID: 5192622
• Update Time: 2025-07-01

2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl-

• Inchi： 1S/C12H15FOS/c1-9-6-7-12(14,8-15-9)10-2-4-11(13)5-3-10/h2-5,9,14H,6-8H2,1H3
• InChI Key： ZBLSOKLBFJZCCW-UHFFFAOYSA-N
• SMILES： C1SC(C)CCC1(C1=CC=C(F)C=C1)O

Additional information on 2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl-

2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl

2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl is a compound with the CAS number 2003601-94-1, which has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiopyrans, a group of sulfur-containing heterocyclic compounds known for their unique electronic properties and potential applications in various industries.

The molecular structure of 2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl is characterized by a thiopyran ring system with a hydroxyl group at position 3 and a methyl group at position 6. The presence of a fluorophenyl substituent at position 3 introduces additional electronic and steric effects, making this compound highly versatile for various chemical reactions and applications. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, including conductive polymers and optoelectronic devices.

One of the most notable aspects of 2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl is its ability to undergo oxidation reactions to form stable thiochromenes. These derivatives have been extensively studied for their applications in nonlinear optics and organic electronics. For instance, researchers have demonstrated that thiochromene derivatives can exhibit strong fluorescence properties, making them suitable candidates for use in bioimaging and sensing technologies.

Moreover, the compound's reactivity towards nucleophilic substitution and cyclization reactions has been explored in recent years. These studies have revealed that 2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl can serve as a valuable building block for constructing complex molecular architectures. Its ability to form stable bonds with various functional groups has opened new avenues for the development of advanced pharmaceuticals and agrochemicals.

In terms of synthesis, 2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl can be prepared through a variety of methods, including oxidative coupling reactions and organocatalytic processes. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly desirable for applications in chiral recognition and asymmetric catalysis.

The physical properties of 2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl also make it an attractive candidate for use in polymer science. Its ability to form self-assembled monolayers and thin films has been leveraged in the development of high-performance coatings and adhesives. Additionally, its thermal stability and mechanical robustness make it suitable for use in high-temperature applications.

Recent research has also focused on the environmental impact of 2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl and its derivatives. Studies have shown that these compounds exhibit low toxicity levels and are biodegradable under certain conditions, making them environmentally friendly alternatives to traditional materials.

In conclusion, 2H-Thiopyran-3-ol, 3-(4-fluorophenyl)tetrahydro-6-methyl is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and material science, position it as a key player in the development of next-generation technologies.